Cas no 767583-07-3 (2(3H)-Benzothiazolethione,7-ethoxy-)

7-Ethoxy-2(3H)-benzothiazolethione is a sulfur-containing heterocyclic compound with potential applications in organic synthesis and material science. Its structure features a benzothiazole core substituted with an ethoxy group at the 7-position and a thione functional group at the 2-position, offering reactivity for further derivatization. This compound may serve as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, or functional materials due to its electron-rich aromatic system and sulfur-based reactivity. The ethoxy group enhances solubility in organic solvents, facilitating handling in synthetic workflows. Its stability under standard conditions makes it suitable for storage and transport. Researchers value this compound for its potential as a building block in the development of sulfur-containing target molecules.

2(3H)-Benzothiazolethione,7-ethoxy- structure

767583-07-3 structure

Product name:2(3H)-Benzothiazolethione,7-ethoxy-

CAS No:767583-07-3

MF:C₉H₉NOS₂

MW:211.303859472275

CID:551005

PubChem ID:11849874

2(3H)-Benzothiazolethione,7-ethoxy- Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Benzothiazolethione,7-ethoxy-
- 2(3H)-Benzothiazolethione,7-ethoxy-(9CI)
- 7-ethoxy-3H-1,3-benzothiazole-2-thione
- DRJXMMJEDPRNJY-UHFFFAOYSA-N
- SCHEMBL5038688
- 7-ethoxy-2,3-dihydro-1,3-benzothiazole-2-thione
- 7-Ethoxy-benzothiazole-2-thiol
- 767583-07-3
- Inchi： InChI=1S/C9H9NOS2/c1-2-11-7-5-3-4-6-8(7)13-9(12)10-6/h3-5H,2H2,1H3,(H,10,12)
- InChI Key： DRJXMMJEDPRNJY-UHFFFAOYSA-N
- SMILES： CCOC1=CC=CC2=C1SC(=S)N2

Computed Properties

Exact Mass: 211.01267
Monoisotopic Mass: 211.013
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.6A^2
XLogP3: 2.6

Experimental Properties

PSA: 21.26

2(3H)-Benzothiazolethione,7-ethoxy- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00GR86-25mg	2(3H)-Benzothiazolethione,7-ethoxy-(9CI)	767583-07-3	95%	25mg	$352.00	2024-04-21
A2B Chem LLC	AH80982-25mg	2(3H)-Benzothiazolethione,7-ethoxy-(9CI)	767583-07-3	95%	25mg	$371.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1673415-25mg	7-Ethoxybenzo[d]thiazole-2(3H)-thione	767583-07-3	98%	25mg	￥4008.00	2024-07-28